Cas no 13278-67-6 (3-amino-1-(4-methylphenyl)thiourea)

• Product Name: 3-amino-1-(4-methylphenyl)thiourea
• CAS No: 13278-67-6
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• MDL: MFCD00041302
• CID: 86900
• PubChem ID: 737132
• Update Time: 2025-08-05

3-amino-1-(4-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-(p-Tolyl)hydrazinecarbothioamide
• 4-(4-Methylphenyl)-3-thiosemicarbazide
• 4-(p-Tolyl)-3-thiosemicarbazide
• 1-amino-3-(4-methylphenyl)thiourea
• 4-(p-tolyl)thiosemicarbazide
• 4-METHYLPHENYLTHIOSEMICARBAZIDE
• N-(4-METHYLPHENYL)HYDRAZINECARBOTHIOAMIDE
• N1-(4-METHYLPHENYL)HYDRAZINE-1-CARBOTHIOAMIDE
• AKOS BBS-00000507
• 4-(4-METHYLPHENYL)-3-THIOSEMICARBAZIDE, 98+%
• 3-amino-1-(4-methylphenyl)thiourea
• A888257
• AB01316809-02
• FS-4371
• SCHEMBL455272
• EN300-03714
• N-p-tolylhydrazinecarbothioamide
• CHEMBL3286605
• IEAWRKQVDLFINI-UHFFFAOYSA-N
• Hydrazinecarbothioamide,N-(4-methylphenyl)-
• Hydrazinecarbothioamide, N-(4-methylphenyl)-
• MFCD00041302
• 13278-67-6
• DTXSID10353170
• F3334-0810
• Hydrazinecarbothioamide,N-methyl-N-phenyl-
• FT-0682059
• AKOS000268247
• NCGC00320087-01
• FT-0619101
• 4-p- Tolylthiosemicarbazid
• 4-(4-Methylphenyl)-3-thiosemicarbazide; 4-(p-Tolyl)-3-thiosemicarbazide
• BDBM50019775
• FT-0619099
• Z56813496
• E77919
• BBL036335
• 1-Amino-3-(p-tolyl)thiourea
• ALBB-002829
• STK500342
• DB-042135

• MDL： MFCD00041302
• Inchi： 1S/C8H11N3S/c1-6-2-4-7(5-3-6)10-8(12)11-9/h2-5H,9H2,1H3,(H2,10,11,12)
• InChI Key： IEAWRKQVDLFINI-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=CC(C)=CC=1
• BRN： 879741

Computed Properties

• Exact Mass: 181.06700
• Monoisotopic Mass: 181.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.27
• Melting Point: 135 °C
• Boiling Point: 302.7 ºC at 760 mmHg
• Flash Point: 136.8 ºC
• Refractive Index: 1.72
• PSA: 82.17000
• LogP: 2.31930
• Solubility: Not determined

3-amino-1-(4-methylphenyl)thiourea Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264,P270,P301
  P310,P321,P405,P501A
• Hazardous Material transportation number：2811
• Hazard Category Code： 25
• Safety Instruction： S22-S36/37-S45
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R25
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Solvents and Organic Chemicals Organic Compounds